Cas no 333745-03-2 (2-(3-Formyl-indol-1-yl)-N-p-tolyl-acetamide)

• Product Name: 2-(3-Formyl-indol-1-yl)-N-p-tolyl-acetamide
• CAS No: 333745-03-2
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 3074731
• PubChem ID: 775576
• Update Time: 2025-06-08

2-(3-Formyl-indol-1-yl)-N-p-tolyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-Formyl-indol-1-yl)-N-p-tolyl-acetamide
• MLS001210852
• 2-(3-Formyl-1H-indol-1-yl)-N-(p-tolyl)acetamide
• CHEMBL1407898
• HMS2832G16
• AKOS000289115
• SCHEMBL2558819
• AH-487/15274019
• 333745-03-2
• SMR000517917
• 2-(3-formylindol-1-yl)-N-(4-methylphenyl)acetamide
• Oprea1_635015
• STK868994
• 2-(3-formyl-1H-indol-1-yl)-N-(4-methylphenyl)acetamide

• MDL： MFCD02578432
• Inchi： 1S/C18H16N2O2/c1-13-6-8-15(9-7-13)19-18(22)11-20-10-14(12-21)16-4-2-3-5-17(16)20/h2-10,12H,11H2,1H3,(H,19,22)
• InChI Key： VLFMSGNLCOSPQS-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C=O)C2C=CC=CC1=2)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 292.121177757Da
• Monoisotopic Mass: 292.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.1Ų

Additional information on 2-(3-Formyl-indol-1-yl)-N-p-tolyl-acetamide

Recent Advances in the Study of 2-(3-Formyl-indol-1-yl)-N-p-tolyl-acetamide (CAS: 333745-03-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-Formyl-indol-1-yl)-N-p-tolyl-acetamide (CAS: 333745-03-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-(3-Formyl-indol-1-yl)-N-p-tolyl-acetamide as a versatile intermediate in the synthesis of indole-based compounds, which are known for their broad spectrum of biological activities. Indole derivatives have been extensively studied for their anticancer, antimicrobial, and anti-inflammatory properties, making this compound a valuable scaffold for drug discovery.

One of the key advancements in the study of this compound is its application in the development of novel kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Researchers have demonstrated that 2-(3-Formyl-indol-1-yl)-N-p-tolyl-acetamide can be modified to target specific kinases, offering a promising avenue for the development of targeted therapies.

In addition to its potential as a kinase inhibitor, recent investigations have explored the compound's ability to modulate other biological targets. For instance, studies have shown that it can interact with certain G-protein coupled receptors (GPCRs), which are important drug targets for a variety of conditions, including neurological disorders and cardiovascular diseases. These findings suggest that 2-(3-Formyl-indol-1-yl)-N-p-tolyl-acetamide could serve as a lead compound for the development of new GPCR modulators.

The synthesis of 2-(3-Formyl-indol-1-yl)-N-p-tolyl-acetamide has also been optimized in recent years, with researchers developing more efficient and scalable methods. These advancements have facilitated the production of larger quantities of the compound, enabling more extensive biological testing and preclinical studies. Furthermore, the development of novel synthetic routes has allowed for the introduction of various functional groups, enhancing the compound's versatility and potential applications.

Despite these promising developments, challenges remain in the clinical translation of 2-(3-Formyl-indol-1-yl)-N-p-tolyl-acetamide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities make it a compelling candidate for further investigation.

In conclusion, 2-(3-Formyl-indol-1-yl)-N-p-tolyl-acetamide (CAS: 333745-03-2) represents a valuable tool in chemical biology and pharmaceutical research. Its potential as a kinase inhibitor and GPCR modulator, coupled with recent advancements in its synthesis, underscores its importance in drug discovery. Continued research efforts are expected to further elucidate its mechanisms of action and therapeutic potential, paving the way for the development of novel treatments for various diseases.